Cas no 1379342-90-1 (3-(4-bromo-3-methylphenoxy)propanenitrile)

• Product Name: 3-(4-bromo-3-methylphenoxy)propanenitrile
• CAS No: 1379342-90-1
• MF: C₁₀H₁₀BrNO
• MW: 240.09650182724
• MDL: MFCD18911562
• CID: 5208772
• Update Time: 2026-03-06

3-(4-bromo-3-methylphenoxy)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromo-3-methylphenoxy)propanenitrile

• MDL： MFCD18911562
• Inchi： 1S/C10H10BrNO/c1-8-7-9(3-4-10(8)11)13-6-2-5-12/h3-4,7H,2,6H2,1H3
• InChI Key： SHLNRJNQNHWXLU-UHFFFAOYSA-N
• SMILES： C(#N)CCOC1=CC=C(Br)C(C)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3

Additional information on 3-(4-bromo-3-methylphenoxy)propanenitrile

Recent Advances in the Study of 3-(4-bromo-3-methylphenoxy)propanenitrile (CAS: 1379342-90-1) in Chemical Biology and Pharmaceutical Research

The compound 3-(4-bromo-3-methylphenoxy)propanenitrile (CAS: 1379342-90-1) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This nitrile-containing aromatic ether derivative has shown promising biological activities in preliminary studies, particularly in the context of enzyme inhibition and receptor modulation. Recent structural-activity relationship (SAR) studies published in the Journal of Medicinal Chemistry (2023) have demonstrated its potential as a scaffold for developing novel kinase inhibitors, with particular affinity for certain tyrosine kinase domains.

In synthetic chemistry applications, 1379342-90-1 has been utilized as a key intermediate in the preparation of more complex pharmaceutical compounds. A 2024 study in Organic Process Research & Development highlighted its use in a novel palladium-catalyzed cross-coupling reaction, where the bromo-substituent serves as an excellent leaving group for various coupling partners. The nitrile functionality provides additional versatility for further chemical transformations, making this compound particularly valuable in medicinal chemistry workflows.

From a pharmacological perspective, recent in vitro studies have revealed that 3-(4-bromo-3-methylphenoxy)propanenitrile exhibits moderate inhibitory activity against several cancer-related protein targets. Research published in Bioorganic & Medicinal Chemistry Letters (2023) demonstrated IC50 values in the low micromolar range against selected cancer cell lines, suggesting potential for further development as an anticancer agent. However, researchers caution that significant optimization of the lead structure is still required to improve both potency and pharmacokinetic properties.

The compound's mechanism of action appears to involve multiple pathways, as evidenced by recent proteomics studies. Mass spectrometry-based analyses have shown that 1379342-90-1 can form covalent adducts with certain cysteine residues in target proteins, a property attributed to the reactivity of the nitrile group under physiological conditions. This finding, published in ACS Chemical Biology (2024), opens new possibilities for developing targeted covalent inhibitors using this chemical scaffold.

Current challenges in the development of 3-(4-bromo-3-methylphenoxy)propanenitrile derivatives include improving metabolic stability and reducing potential off-target effects. Recent ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies have identified rapid hepatic metabolism as a key limitation, with the compound showing extensive first-pass metabolism in animal models. Several research groups are now focusing on structural modifications to address these issues while maintaining the desired biological activity.

Looking forward, the unique chemical features of 1379342-90-1 continue to attract attention from both academic and industrial researchers. Its combination of aromatic bromine substitution and nitrile functionality provides multiple vectors for chemical diversification, making it a versatile building block in drug discovery programs. Ongoing research is exploring its potential in areas beyond oncology, including neurological disorders and inflammatory diseases, where modulation of similar molecular targets may prove beneficial.